![molecular formula C18H15BrFN5O2 B5125790 6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine](/img/structure/B5125790.png)
6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine
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Overview
Description
6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to have promising properties that could be useful in the development of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine is not fully understood. However, it has been proposed that this compound may act as an inhibitor of certain enzymes or receptors in the body, which could be useful in the treatment of various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. This compound has been found to have various effects on the body, including anti-inflammatory, analgesic, and antitumor effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine in lab experiments include its potential as a lead compound for the development of new drugs, its ability to target specific enzymes or receptors, and its diverse range of biological effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on 6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine. These include:
1. Further studies to determine the exact mechanism of action of this compound.
2. Exploration of the potential therapeutic applications of this compound in the treatment of various diseases.
3. Development of new derivatives of this compound with improved pharmacological properties.
4. Investigation of the potential toxicity of this compound and its derivatives.
5. In vivo studies to determine the efficacy of this compound in animal models.
6. Clinical trials to determine the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to have promising properties that could be useful in the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine.
Synthesis Methods
The synthesis of 6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine involves several steps. The first step involves the reaction of 3-fluorobenzoyl chloride with piperazine to form 4-(3-fluorobenzoyl)-1-piperazinyl chloride. This intermediate is then reacted with 6-bromo-2-carbonyl pyrazolo[1,5-a]pyrimidine to form the final product.
Scientific Research Applications
The scientific research on 6-bromo-2-{[4-(3-fluorobenzoyl)-1-piperazinyl]carbonyl}pyrazolo[1,5-a]pyrimidine has focused on its potential applications in the field of medicine. This compound has been found to have promising properties that could be useful in the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
[4-(6-bromopyrazolo[1,5-a]pyrimidine-2-carbonyl)piperazin-1-yl]-(3-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrFN5O2/c19-13-10-21-16-9-15(22-25(16)11-13)18(27)24-6-4-23(5-7-24)17(26)12-2-1-3-14(20)8-12/h1-3,8-11H,4-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXRBZMXRUAKHJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)C2=CC(=CC=C2)F)C(=O)C3=NN4C=C(C=NC4=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrFN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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